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Compound of Interest

Compound Name: Sulfo-Cyanine7 alkyne

Cat. No.: B1193678 Get Quote

Essential Safety and Handling Guide for Sulfo-
Cyanine7 Alkyne
This guide provides immediate safety, operational, and disposal protocols for Sulfo-Cyanine7
alkyne, ensuring the well-being of laboratory personnel and adherence to safety standards.

Sulfo-Cyanine7 alkyne is a water-soluble, near-infrared fluorescent dye utilized in copper-

catalyzed click chemistry.[1][2] While a specific Safety Data Sheet (SDS) indicates that Sulfo-
Cyanine7 alkyne is not classified as a hazardous substance, it is crucial to follow standard

laboratory safety protocols to minimize any potential risks.[3]

Chemical and Physical Properties
A summary of the key properties of Sulfo-Cyanine7 alkyne is provided below for easy

reference.
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Property Value

CAS Number 2183440-56-2[1]

Molecular Formula C₄₀H₄₆N₃KO₇S₂[1]

Molecular Weight 784.04 g/mol [1]

Appearance Dark green powder[1]

Solubility Good in water, DMF, and DMSO[1]

Storage

Store at -20°C in the dark, desiccated.[1]

Transportation at room temperature for up to 3

weeks is acceptable.[1]

Personal Protective Equipment (PPE)
A thorough approach to personal protection is mandatory when handling Sulfo-Cyanine7
alkyne to prevent contact and inhalation.

PPE Category Recommended Equipment

Eye and Face Protection Chemical safety goggles.

Skin Protection

Nitrile gloves (double-gloving recommended).[4]

A lab coat should be worn over personal

clothing.

Respiratory Protection

When handling the solid powder outside of a

certified chemical fume hood, a NIOSH-

approved respirator with a particulate filter is

recommended to avoid inhaling dust particles.[5]

The following diagram illustrates the decision-making process for selecting the appropriate

PPE.
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PPE Selection for Sulfo-Cyanine7 Alkyne

Start: Handling Sulfo-Cyanine7 Alkyne

Handling Solid Powder?

Working in Fume Hood?

Yes

Handling Solution?

No

Required PPE:
- Safety Goggles

- Double Nitrile Gloves
- Lab Coat

Yes

Required PPE:
- Safety Goggles

- Double Nitrile Gloves
- Lab Coat

- Particulate Respirator

No

Required PPE:
- Safety Goggles
- Nitrile Gloves

- Lab Coat

Yes

End: Procedure Complete

No

Click to download full resolution via product page

Caption: Decision tree for selecting appropriate PPE.

Operational Plan for Safe Handling
Adherence to a strict operational protocol is critical to minimize exposure risk.

Preparation and Designated Area
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All work with solid Sulfo-Cyanine7 alkyne should be conducted in a designated area, such

as a certified chemical fume hood, to contain any airborne particles.[4]

Ensure that an emergency eyewash station and safety shower are readily accessible.[3]

Cover the work surface with absorbent, disposable bench paper.[4]

Weighing and Solution Preparation
Weigh the solid compound carefully within the containment of a chemical fume hood to avoid

generating dust.[4]

When preparing solutions, add the solvent to the solid slowly to prevent splashing.[4]

Use in Experiments
When using solutions of Sulfo-Cyanine7 alkyne, handle them with the same level of

precaution as the solid form.

Avoid direct contact with skin and eyes.[3]

All manipulations should be performed in a manner that minimizes the creation of aerosols.

Post-Handling Procedures
After handling, decontaminate the work area thoroughly.

Carefully remove and dispose of all PPE as hazardous waste.[4]

Wash hands and any exposed skin thoroughly with soap and water.[4]

The following diagram outlines the standard workflow for handling Sulfo-Cyanine7 alkyne.
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Experimental Workflow for Sulfo-Cyanine7 Alkyne

1. Preparation
- Designate work area (fume hood)

- Gather PPE
- Prepare spill kit

2. Weighing
- Tare balance with weigh paper

- Carefully transfer solid
- Record mass

3. Dissolution
- Place solid in vial

- Slowly add solvent
- Mix gently to dissolve

4. Experimental Use
- Perform click chemistry reaction

- Monitor reaction progress

5. Post-Handling
- Decontaminate work surface

- Dispose of waste properly

End

Click to download full resolution via product page

Caption: Step-by-step handling workflow.
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Disposal Plan
Proper disposal of Sulfo-Cyanine7 alkyne and contaminated materials is essential to prevent

environmental contamination and accidental exposure.

Solid Waste
All solid Sulfo-Cyanine7 alkyne waste, including empty vials, contaminated gloves, bench

paper, and other disposable materials, should be collected in a clearly labeled, sealed

hazardous waste container.[4]

Liquid Waste
Unused Solutions: Unused solutions of Sulfo-Cyanine7 alkyne and any solvent used for

rinsing contaminated glassware should be collected in a designated, sealed hazardous liquid

waste container.[4]

Aqueous Waste: For dilute aqueous solutions, the pH should be neutralized (between 6.0

and 9.0) before collection in the hazardous liquid waste container. While some neutralized,

non-hazardous aqueous solutions can be disposed of down the drain, it is best practice to

collect all dye-containing waste for professional disposal.[5] Always consult your institution's

specific guidelines for chemical waste disposal.[6]

All waste must be disposed of in accordance with local, state, and federal regulations.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426
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